Cas no 2298754-98-8 (Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2298754-98-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5943745
• PubChem ID: 165939339
• Update Time: 2025-10-29

Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate
• EN300-4085458
• 2298754-98-8
• Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H17NO2/c1-2-6-13-9-10-16(11-13)15(17)18-12-14-7-4-3-5-8-14/h1,3-5,7-8,13H,6,9-12H2
• InChI Key： QMQZRFQJRJEZGL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC#C)C1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate

Research Brief on Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate (CAS: 2298754-98-8): Recent Advances and Applications

Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate (CAS: 2298754-98-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine scaffold and propargyl functionality, serves as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, protease inhibitors, and other therapeutic modalities.

The compound's structural features, including the benzyl carbamate group and the alkyne moiety, make it an attractive building block for click chemistry applications. Researchers have leveraged its reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to construct complex molecular architectures with high precision. This has facilitated the development of novel drug candidates and chemical probes for target identification and validation.

In a recent study published in the Journal of Medicinal Chemistry, Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate was employed as a key intermediate in the synthesis of a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR signaling pathway. The study demonstrated that modifications at the pyrrolidine ring and the propargyl side chain significantly influenced the inhibitory activity and pharmacokinetic properties of the resulting compounds. These findings underscore the compound's utility in structure-activity relationship (SAR) studies and rational drug design.

Another notable application of Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate is in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv highlighted its use as a linker moiety in the design of PROTACs targeting bromodomain-containing proteins. The alkyne group enabled efficient conjugation to E3 ligase ligands, while the pyrrolidine core provided optimal spacing and flexibility for ternary complex formation. This approach yielded PROTACs with enhanced cellular permeability and target degradation efficiency.

Beyond its applications in drug discovery, Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate has also been investigated as a tool compound in chemical biology. A study in ACS Chemical Biology reported its use in the development of activity-based probes (ABPs) for profiling serine hydrolases. The compound's alkyne handle allowed for subsequent bioconjugation and enrichment of labeled enzymes, enabling comprehensive proteomic analysis of enzyme activity in complex biological samples.

Despite its promising applications, challenges remain in the scalable synthesis and derivatization of Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate. Recent advances in flow chemistry and catalytic methodologies have addressed some of these limitations, as evidenced by a publication in Organic Process Research & Development. The authors described a continuous-flow synthesis route that improved yield and reduced purification steps, making the compound more accessible for high-throughput screening campaigns.

In conclusion, Benzyl 3-(prop-2-yn-1-yl)pyrrolidine-1-carboxylate (CAS: 2298754-98-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research in drug discovery and target identification. Future studies are expected to further explore its potential in emerging therapeutic modalities, such as covalent inhibitors and bifunctional degraders.